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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B131530

Essential Safety and Handling Guide for N-
Oxalylglycine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Oxalylglycine. Following these procedures is
essential for ensuring personal safety and proper management of this chemical in a laboratory
setting.

Hazard Identification and Personal Protective Equipment
(PPE)

N-Oxalylglycine is classified as harmful if swallowed and may cause irritation to the eyes, skin,
and respiratory system.[1][2] The toxicological properties of this compound have not been fully
investigated, warranting cautious handling and adherence to stringent safety protocols.[1]

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
full-face shield.[1][3]

To prevent eye contact which
can cause irritation
characterized by redness,

watering, and itching.[1]

Hand Protection

Impermeable and resistant
gloves. Specific material
suitability should be confirmed

with the glove manufacturer.

To prevent skin contact which
can lead to irritation, itching,
swelling, reddening, or

blistering.[1]

Body Protection

Laboratory coat.[1]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator may be necessary if
workplace conditions warrant
its use, such as when dust

formation is likely.[1][3]

To prevent inhalation which
may cause irritation of the

lungs and respiratory system.

[1]

Safe Handling and Storage Procedures

Proper handling and storage are critical to minimize exposure risks and maintain the integrity of

N-Oxalylglycine.

Operational Plan:

o Engineering Controls: Always handle N-Oxalylglycine in a well-ventilated area, preferably

within a certified chemical fume hood.[1]

o Personal Hygiene: Wash hands thoroughly after handling the compound and before breaks

or leaving the laboratory. Do not eat, drink, or smoke in areas where the chemical is handled

or stored.[3]

e Avoiding Contamination: Avoid contact with eyes, skin, and clothing.[1] Minimize dust

formation and accumulation.[4]
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o Storage: Store N-Oxalylglycine in a tightly closed container in a dry, well-ventilated place.[3]
For long-term stability, it is recommended to store it at -20°C.[1][5] Keep it away from heat,
sources of ignition, and strong oxidizing agents.[1][3]

Emergency Procedures and First Aid

Immediate and appropriate responses to accidental exposure are vital.

Table 2: First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Remove contaminated clothing and shoes.
) Flush skin with plenty of soap and water for at
Skin Contact ) ) S
least 15 minutes. Get medical aid if irritation

develops or persists.[1]

Remove the individual from exposure to fresh
air immediately. If breathing is difficult,
Inhalation administer oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1]

If the victim is conscious and alert, give 2-4
Ingestion cupfuls of milk or water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed to
mitigate environmental contamination and ensure safety.

Spill Response:
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o Ventilate Area: Ensure the area is well-ventilated.
» Control Ignition Sources: Shut off all sources of ignition.[1]

o Containment: Wear appropriate PPE. Use a shovel to carefully sweep up the solid material
and place it into a suitable, labeled container for disposal.[1][3] Avoid generating dust.[3]

o Decontamination: Clean the spill area by rinsing the contaminated surfaces with copious
amounts of water.[1]

Disposal:

Dispose of waste N-Oxalylglycine and contaminated materials in accordance with all
applicable local, regional, and national regulations.[3] Chemical waste generators must
determine if a discarded chemical is classified as hazardous waste.[3] Do not empty into
drains.[3]

Workflow for Safe Handling and Disposal of N-
Oxalylglycine

Caption: Workflow for the safe handling and disposal of N-Oxalylglycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling N-
Oxalylglycine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131530#personal-protective-equipment-for-handling-
n-oxalylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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